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Compound of Interest

Compound Name: Cesium methanesulfonate

Cat. No.: B1568443

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Cesium Methanesulfonate, a critical
reagent in electrophysiological research. It details essential safety and handling protocols,
summarizes key physical and chemical properties, and offers a detailed methodology for its
primary application in patch-clamp experiments.

Safety Data and Handling Precautions

Cesium methanesulfonate is a hazardous substance that requires careful handling to avoid
adverse health effects. The following sections summarize the key safety information.

Hazard Identification and Classification

Cesium methanesulfonate is classified as a hazardous substance according to the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.

Table 1: GHS Hazard Classification[1][2]
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2A S

irritation
Specific Target Organ Toxicity - 3 H335: May cause respiratory
Single Exposure irritation

Pictogram:[1][2]

Signal Word: Warning[1][2]

Physical and Chemical Properties

Understanding the physical and chemical properties of Cesium methanesulfonate is crucial
for its safe handling and storage.

Table 2: Physical and Chemical Properties of Cesium Methanesulfonate

Property Value

Appearance White solid powder[2][3]

Molecular Formula CHsCsOs9[1]

Molecular Weight 228.00 g/mol [1][4]

Melting Point 262 - 264 °C (503.6 - 507.2 °F)[2][3][5]
Solubility Does not mix well with water[4]

. Stable under recommended storage
Stability B
conditions[4]

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and maintain the
integrity of the compound.
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Handling:[2][4][6]

Avoid all personal contact, including inhalation of dust.[4]
o Use in a well-ventilated area, preferably under a chemical fume hood.[6]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a dust respirator.[4]

e Do not eat, drink, or smoke when handling.[4]

e Wash hands thoroughly with soap and water after handling.[4]
» Keep containers securely sealed when not in use.[4]
Storage:[2][6]

o Store in a cool, dry, and well-ventilated place.[6]

o Keep container tightly closed.[2]

o Store away from incompatible materials, such as strong oxidizing agents.[3]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when working with Cesium methanesulfonate.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Recommendation

) Wear chemical safety goggles or a face shield
Eye/Face Protection o ]
where splashing is possible.[3][7]

Wear chemical-resistant gloves (e.g., nitrile
rubber) and a lab coat.[4][7]

Skin Protection

Use a NIOSH-approved dust mask or respirator

Respiratory Protection if ventilation is inadequate or dust is generated.

[4]
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First Aid Measures

In case of exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Measures for Cesium Methanesulfonate Exposure

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

Inhalation difficult, give oxygen. Seek medical attention.[2]

[3]

Immediately wash the affected area with plenty
, of soap and water for at least 15 minutes.
Skin Contact ] ) )
Remove contaminated clothing. Seek medical

attention if irritation persists.[2][3]

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting upper and lower
Eye Contact eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[2](3]

Do NOT induce vomiting. Rinse mouth with

Ingestion ) ) ) )
water. Seek immediate medical attention.[6]

Fire Fighting and Spill Response
Fire Fighting:[3][4]

» Use a fire extinguisher suitable for the surrounding fire. Water spray, dry chemical, carbon
dioxide, or foam may be appropriate.

» Wear self-contained breathing apparatus (SCBA) and full protective gear.[3]
o Combustion may produce toxic fumes of carbon oxides, sulfur oxides, and metal oxides.[4]

Spill Response:[4]
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e Minor Spills: Carefully sweep up the spilled solid, avoiding dust generation, and place it in a
sealed container for disposal.

e Major Spills: Evacuate the area. Wear appropriate PPE and prevent the spill from entering
drains or waterways. Collect the material and place it in a designated container for disposal.

Experimental Protocol: Whole-Cell Patch-Clamp
Recording

Cesium methanesulfonate is primarily used in electrophysiology as a component of the
intracellular (pipette) solution for patch-clamp recordings. Its main function is to block
potassium (K*) channels from the intracellular side, which is crucial for isolating and studying
other ionic currents, such as those from sodium (Na*) or calcium (Ca2*) channels, especially in

voltage-clamp mode.

Preparation of Intracellular Solution

A typical intracellular solution for whole-cell voltage-clamp recordings to isolate sodium or
calcium currents would have the following composition:

Table 5: Example Composition of Cesium Methanesulfonate-Based Intracellular Solution
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Component Concentration (mM) Purpose
Cesium Methanesulfonate Primary electrolyte; Cs* blocks
120-140
(CsCHsS0:s3) K* channels
HEPES 10 pH buffer
Chelates Ca2* to control
EGTA 5-10 _ _
intracellular calcium levels
Required for ATP-dependent
MgCl2 2
processes
Energy source for cellular
ATP-Mg 2-4
processes
For G-protein coupled receptor
GTP-Na 0.3

signaling

Protocol for a 50 mL Solution:
» Weighing Components: Accurately weigh the required amount of each solid component.

e Dissolving: In a 50 mL beaker, add approximately 40 mL of high-purity (e.g., Milli-Q) water.
Add the weighed components one by one, ensuring each is fully dissolved before adding the
next.

e pH Adjustment: Adjust the pH of the solution to 7.2-7.3 using a concentrated solution of
Cesium Hydroxide (CsOH).

o Osmolarity Adjustment: Measure the osmolarity of the solution using an osmometer. Adjust
the osmolarity to be slightly lower (by ~10-20 mOsm) than the extracellular solution to ensure
a good seal with the cell. This is typically in the range of 280-290 mOsm. Adjust with high-
purity water if the osmolarity is too high.

» Final Volume and Storage: Bring the final volume to 50 mL with high-purity water. Aliquot the
solution into smaller volumes (e.g., 1 mL) and store at -20°C.
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« Filtering: Before use, thaw an aliquot and filter it through a 0.22 um syringe filter to remove

any precipitates.

Whole-Cell Patch-Clamp Procedure

The following is a generalized workflow for a whole-cell patch-clamp experiment using a
Cesium methanesulfonate-based intracellular solution.
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Preparation

Prepare Extracellular
and Intracellular Solutions

Prepare Cell Culture
or Tissue Slice

Pull and Fire-Polish
Glass Micropipette

Fill Micropipette with
Intracellular Solution

Recopding
\

Mount Pipette and
Approach Cell

\

Form Gigaohm Seal
(Cell-Attached Mode)

\

Rupture Membrane Patch
(Whole-Cell Mode)

\

Apply Voltage-Clamp Protocol
and Record lonic Currents

\

Data Acquisition

Ane; 'ysis

Analyze Recorded Currents
(e.g., amplitude, kinetics)

\

Pharmacological Manipulation
(e.g., apply channel blockers/activators)

\

Compare Currents Before
and After Drug Application

Click to download full resolution via product page

A simplified workflow for a whole-cell patch-clamp experiment.
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o Cell Preparation: Prepare the cells or tissue slice in a recording chamber containing the
extracellular (bath) solution.

» Pipette Preparation: Pull a glass micropipette to the desired tip diameter (typically resulting in
a resistance of 3-7 MQ when filled with the intracellular solution). Fire-polish the tip to
smooth the opening.

« Filling the Pipette: Fill the micropipette with the filtered Cesium methanesulfonate-based
intracellular solution, ensuring there are no air bubbles at the tip.

o Approaching the Cell: Under microscopic guidance, carefully lower the micropipette towards
the target cell. Apply slight positive pressure to the pipette to keep the tip clean.

o Seal Formation: Once the pipette touches the cell membrane, release the positive pressure.
Apply gentle suction to form a high-resistance (GQ) seal between the pipette tip and the cell
membrane. This is the "cell-attached" configuration.

e Achieving Whole-Cell Configuration: Apply a brief pulse of stronger suction to rupture the
membrane patch under the pipette tip. This provides electrical and diffusional access to the
cell's interior.

o Data Recording: In voltage-clamp mode, apply a series of voltage steps to the cell and
record the resulting ionic currents. The intracellular Cesium will block the majority of
potassium currents, allowing for the isolation of other currents of interest.

» Data Analysis: Analyze the recorded currents for parameters such as amplitude, kinetics of
activation and inactivation, and voltage dependence.

Mechanism of Action and Visualization

The utility of Cesium methanesulfonate in electrophysiology stems from the ability of the
cesium ion (Cs*) to block potassium (K+) channels.

Mechanism of Potassium Channel Blockade

Potassium channels are highly selective pores that allow the passage of K* ions across the cell
membrane. Cesium ions, being larger than potassium ions, can enter the channel pore from
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the intracellular side but become lodged, physically obstructing the pathway for K+ ions. This
blockade is often voltage-dependent, meaning the degree of block can be influenced by the

membrane potential.

Blocked K+ Channel

I K+ ) Passage Obstructed

\
\\ - ’/—/ —————————————————
Blocked Pore

Enters and Blocks

Open K+ Channel

Channel Pore Sl °

K+

)
o

Click to download full resolution via product page
Cesium ions block the potassium channel, preventing potassium ion flow.

Conclusion

Cesium methanesulfonate is an indispensable tool for researchers in electrophysiology and
related fields. A thorough understanding of its safety and handling requirements is paramount
to ensure the well-being of laboratory personnel. When used correctly, its ability to effectively
block potassium channels enables the detailed study of other ion channels, contributing
significantly to our understanding of cellular excitability, signaling, and the mechanisms of
various diseases. This guide provides the foundational knowledge for the safe and effective

use of Cesium methanesulfonate in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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